Cas no 6526-72-3 (2-Nitrocumene)
2-Nitrocumene (CAS 1817-47-2) is an aromatic nitro compound with the molecular formula C9H9NO2, characterized by a nitro group attached to the isopropyl-substituted benzene ring. This yellow crystalline solid exhibits moderate solubility in organic solvents like ethanol and ether but is insoluble in water. As a key intermediate in organic synthesis, it is widely utilized in the production of dyes, pharmaceuticals, and agrochemicals. Its electron-withdrawing nitro group enhances reactivity in electrophilic substitution and reduction reactions, making it valuable for derivatization. The compound demonstrates stability under standard conditions but requires careful handling due to potential irritant properties. Its distinct molecular structure offers selectivity in fine chemical manufacturing processes.
2-Nitrocumene structure
Product Name:2-Nitrocumene
CAS No:6526-72-3
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00039739
CID:85705
PubChem ID:87573856
Update Time:2025-07-02
2-Nitrocumene Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropyl-2-nitrobenzene
- 2-Nitrocumene
- 2-Nitro-isopropylbenzene
- 1-Isopropyl-2-nitro-benzene
- 2-Isopropyl-1-nitro benzene
- 2-Isopropyl-nitrobenzene
- 1-nitro-2-propan-2-ylbenzene
- 1-Isopropyl-2-nitro-benzol
- 2-i-propyl-nitrobenzene
- 2-Isopropylnitrobenzene
- 2-Nitroisopropylbenzene
- o-isopropylnitrobenzene
- o-Nitrocumene
- Nitrocumene; 95%
- nitrocumene
- Cumene, o-nitro-
- o-Nitroisopropylbenzene
- BSMKYQUHXQAVKG-UHFFFAOYSA-N
- 9993AB
- Benzene,1-(1-methylethyl)-2-nitro-
- VZ25092
- FCH1118862
- Benzene, 1-(1-methylethyl)-2-nitro-
- DTXSID80215574
- N0532
- 6526-72-3
- A835041
- UNII-38NGV5BZ8W
- NS00035851
- CS-0063158
- MFCD00039739
- 1-(1-METHYLETHYL)-2-NITROBENZENE
- F0001-1754
- SCHEMBL254406
- AKOS015890279
- D73277
- 38NGV5BZ8W
- EINECS 229-415-7
- (3,5-DIMETHYL-1-PHENYL-1H-PYRAZOL-4-YL)METHYLAMINEHYDROCHLORIDE
- 1-nitro-2-(propan-2-yl)benzene
- 2-ISOPROPYL-1-NITROBENZENE
- AS-58806
- FT-0636172
- DB-054787
- DTXCID10138065
- 1-NITRO-2-ISOPROPYLBENZENE
-
- MDL： MFCD00039739
- Inchi： 1S/C9H11NO2/c1-7(2)8-5-3-4-6-9(8)10(11)12/h3-7H,1-2H3
- InChI Key： BSMKYQUHXQAVKG-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1C(C)C)=O
Computed Properties
- Exact Mass: 165.07900
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 1.09
- Melting Point: -9.5°C
- Boiling Point: 121°C/20mmHg(lit.)
- Flash Point: 108.5°C
- Refractive Index: 1.5220 to 1.5260
- PSA: 45.82000
- LogP: 3.24140
2-Nitrocumene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
- Hazard Category Code： 20/21/22
- Safety Instruction： S23; S36/37/39
- Risk Phrases：R20/21/22
2-Nitrocumene Customs Data
- HS CODE：2904209090
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Nitrocumene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0532-25G |
2-Nitrocumene |
6526-72-3 | >97.0%(GC) | 25g |
¥1240.00 | 2024-04-16 | |
| Alichem | A019089276-500g |
1-Isopropyl-2-nitrobenzene |
6526-72-3 | 95% | 500g |
$734.02 | 2023-09-01 | |
| Chemenu | CM283184-500g |
1-Isopropyl-2-nitrobenzene |
6526-72-3 | 95% | 500g |
$700 | 2021-06-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X72075-5g |
1-Isopropyl-2-nitrobenzene |
6526-72-3 | ≥97% | 5g |
¥448.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X72075-1g |
1-Isopropyl-2-nitrobenzene |
6526-72-3 | ≥97% | 1g |
¥178.0 | 2023-09-05 | |
| Apollo Scientific | OR920745-5g |
2-Nitrocumene |
6526-72-3 | 97+% | 5g |
£44.00 | 2025-02-20 | |
| Apollo Scientific | OR920745-25g |
2-Nitrocumene |
6526-72-3 | 97+% | 25g |
£260.00 | 2025-03-21 | |
| Chemenu | CM283184-500g |
1-Isopropyl-2-nitrobenzene |
6526-72-3 | 95% | 500g |
$700 | 2022-06-10 | |
| TRC | N495943-250mg |
2-Nitrocumene |
6526-72-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N495943-500mg |
2-Nitrocumene |
6526-72-3 | 500mg |
$ 65.00 | 2022-06-03 |
2-Nitrocumene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6526-72-3)邻硝基异丙基苯
Order Number:LE1647820
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6526-72-3)2-Nitrocumene
Order Number:A835041
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):153.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6526-72-3)2-NITROCUMENE
Order Number:1647820
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
2-Nitrocumene Related Literature
-
1. 455. Syntheses of heterocyclic compounds. Part V. 3,4-CycloalkenoquinolinesD. A. Denton,R. K. Smalley,H. Suschitzky J. Chem. Soc. 1964 2421
-
2. 276. A synthesis of 1 : 12-dimethyl-7-isopropyloctahydrophenanthrene-1-carboxylic acidRobert D. Haworth,Reuben L. Barker J. Chem. Soc. 1939 1299
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